N-({[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]amino}carbonothioyl)-4-methylbenzamide

• IUPAC Name: N-[[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]carbamothioyl]-4-methylbenzamide
• InChI: InChI=1S/C23H18ClN3O2S/c1-13-6-8-15(9-7-13)21(28)27-23(30)26-18-5-3-4-17(14(18)2)22-25-19-12-16(24)10-11-20(19)29-22/h3-12H,1-2H3,(H2,26,27,28,30)
• InChI Key: ORGSOCJWVBIQQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2C)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C23H18ClN3O2S
• Molecular Weight: 435.9 g/mol

Description

The compound belongs to the class of organic compounds known as benzoxazole derivatives. Benzoxazoles are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition.

Synthesis Analysis

Benzoxazole derivatives are synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities. The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass and screened for their in vitro antimicrobial activity. The method to synthesize the designed benzoxazole derivatives is given in Scheme 1. Initially, 2-(chloromethyl)-1H-benzo[d]imidazole (I) was synthesized by the reaction of ortho phenylenediamine, chloroacetic acid, and hydrochloric acid.

Molecular Structure Analysis

The molecule has a nitrogen atom between 1,3-benzoxazol-2-yl and 5-chloro-1,3-benzoxazol-2-yl groups. For compound 1 there are twelve possible conformers and tautomers.

Chemical Reactions Analysis

The screening of antibacterial and antifungal activity of the synthesized derivatives was done by tube dilution method. The results are shown in Table 2 as well as Figs. 3 and 4.

Physical and Chemical Properties Analysis

The compound has a linear formula of C16H9Cl2N3O2S2. Its molecular weight is 410.303.

Mechanism of Action

The performed study indicated that the compounds 1, 10, 13, 16, 19, 20, and 24 had the highest antimicrobial activity with MIC values comparable to ofloxacin and fluconazole and compounds 4, 6, 25, and 26 had the best anticancer activity in comparison to 5-fluorouracil.

Future Directions

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. There is an increased demand to develop newer antimicrobial agents. One of the most dangerous diseases in the world is cancer and irrespective of so much medical advancement, cancer remains the second leading cause of death in developing as well as developed countries. Therefore, the study and development of benzoxazole derivatives, including this compound, could be a promising direction for future research.